Demethyl Curcumin
Demethyl Curcumin
1-(3,4-Dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione is a diarylheptanoid.
Monodemethylcurcumin is a natural product found in Curcuma longa with data available.
Monodemethylcurcumin is a natural product found in Curcuma longa with data available.
Brand Name:
Vulcanchem
CAS No.:
149732-51-4
VCID:
VC21152100
InChI:
InChI=1S/C20H18O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)12-15(21)6-2-13-4-8-17(23)19(25)10-13/h2-11,23-25H,12H2,1H3/b6-2+,7-3+
SMILES:
COC1=C(C=CC(=C1)C=CC(=O)CC(=O)C=CC2=CC(=C(C=C2)O)O)O
Molecular Formula:
C20H18O6
Molecular Weight:
354.4 g/mol
Demethyl Curcumin
CAS No.: 149732-51-4
Cat. No.: VC21152100
Molecular Formula: C20H18O6
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione is a diarylheptanoid. Monodemethylcurcumin is a natural product found in Curcuma longa with data available. |
|---|---|
| CAS No. | 149732-51-4 |
| Molecular Formula | C20H18O6 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (1E,6E)-1-(3,4-dihydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione |
| Standard InChI | InChI=1S/C20H18O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)12-15(21)6-2-13-4-8-17(23)19(25)10-13/h2-11,23-25H,12H2,1H3/b6-2+,7-3+ |
| Standard InChI Key | FFRFJIZJLZXEJX-YPCIICBESA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C(=O)CC(=O)/C=C/C2=CC(=C(C=C2)O)O)O |
| SMILES | COC1=C(C=CC(=C1)C=CC(=O)CC(=O)C=CC2=CC(=C(C=C2)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CC(=O)CC(=O)C=CC2=CC(=C(C=C2)O)O)O |
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